Cas no 7176-29-6 (Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester)

• Product Name: Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester
• CAS No: 7176-29-6
• MF: C₁₃H₂₁O₄PS
• MW: 304.342203855515
• CID: 545094
• PubChem ID: 12919925
• Update Time: 2025-04-19

Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, bis(1-methylethyl) 4-(methylthio)phenyl ester
• (4-methylsulfanylphenyl) dipropan-2-yl phosphate
• 4-(Methylsulfanyl)phenyl dipropan-2-yl phosphate
• DTXSID50512966
• SCHEMBL11766120
• 7176-29-6

• Inchi： 1S/C13H21O4PS/c1-10(2)15-18(14,16-11(3)4)17-12-6-8-13(19-5)9-7-12/h6-11H,1-5H3
• InChI Key： NYQLVKAGRRDCCL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)OP(=O)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 304.08993
• Monoisotopic Mass: 304.08981732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 44.76
• LogP: 4.74540